Cas no 2624131-47-9 (3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea)

• Product Name: 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea
• CAS No: 2624131-47-9
• MF: C₂₂H₂₅FN₄O₃
• MW: 412.457308530808
• CID: 5640720
• PubChem ID: 165904796
• Update Time: 2025-10-29

3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea Chemical and Physical Properties

Names and Identifiers

• EN300-27753529
• 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea
• 2624131-47-9

• Inchi： 1S/C22H25FN4O3/c1-3-30-14-8-13-24-22(29)26-20-21(28)27(2)18-12-7-5-10-16(18)19(25-20)15-9-4-6-11-17(15)23/h4-7,9-12,20H,3,8,13-14H2,1-2H3,(H2,24,26,29)
• InChI Key： UKJJCAHWZZHHFL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(NC(NCCCOCC)=O)N=1)=O

Computed Properties

• Exact Mass: 412.19106883g/mol
• Monoisotopic Mass: 412.19106883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83Ų

Additional information on 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea

Professional Introduction to Compound with CAS No. 2624131-47-9 and Product Name: 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea

Compound with the CAS number 2624131-47-9 and the product name 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a benzodiazepine core and an urea functional group, makes it a promising candidate for further investigation in drug discovery and development.

The benzodiazepine moiety in the molecular structure is particularly noteworthy. Benzodiazepines are well-known for their anxiolytic, sedative, muscle relaxant, anticonvulsant, and hypnotic properties. The presence of a 2-fluorophenyl group in the benzodiazepine ring system enhances the pharmacological activity by influencing the binding affinity to specific receptor targets. This modification has been extensively studied in recent years, leading to the development of novel benzodiazepine derivatives with improved pharmacokinetic profiles and reduced side effects.

The urea functional group attached to the benzodiazepine core introduces additional pharmacophoric features that can modulate the biological activity of the compound. Urea-based derivatives have been explored for their potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The combination of these two functional groups in 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea suggests a multifaceted pharmacological profile that warrants further investigation.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The 2-fluorophenyl group in this molecule is expected to contribute to its binding affinity by improving interactions with target proteins. Additionally, the ethoxypropyl substituent at the 3-position of the urea group may influence the solubility and permeability of the compound, making it more suitable for oral administration.

The synthesis of 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into organic molecules often presents synthetic challenges due to their high reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex structures with high efficiency.

In terms of biological activity, preliminary studies suggest that 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]urea exhibits promising properties as an anxiolytic agent. The benzodiazepine core is known to interact with GABA-A receptors, leading to increased chloride ion conductance and neuronal hyperpolarization. The presence of the 2-fluorophenyl group may enhance this interaction by optimizing binding kinetics.

Furthermore, the urea group has been shown to modulate enzyme activity and receptor binding in various therapeutic contexts. In this compound, the urea moiety may contribute to its biological activity by forming hydrogen bonds with specific amino acid residues in target proteins. This interaction could lead to altered enzyme function or receptor signaling pathways, which may be exploited for therapeutic benefit.

The potential applications of 3-(3-ethoxypropyl)-1-[5-(2-fluorophenyl)-1-methyl - 2 - oxo - 2 , 3 - dihydro - 1 H - 1 , 4 - benzodiazepin - 3 - yl ] urea extend beyond anxiolytic therapy. Its structural features make it a versatile scaffold for developing novel drugs targeting neurological disorders such as epilepsy and sleep disorders. Additionally, its ability to interact with multiple biological targets suggests potential applications in treating conditions like chronic pain and inflammation.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2624131 - 47 - 9 will play a crucial role in advancing drug discovery efforts. The combination of computational modeling, high-throughput screening, and traditional medicinal chemistry approaches will be essential in optimizing the pharmacological properties of this molecule.

In conclusion, 2624131 - 47 - 9 represents a significant contribution to pharmaceutical chemistry due to its complex structure and promising biological activity. The presence of a benzodiazepine core modified with a 2-fluorophenyl group and an ethoxypropyl-substituted urea moiety makes it a compelling candidate for further investigation. With continued research and development, 2624131 - 47 - 9 has the potential to lead to novel therapeutic agents that address unmet medical needs.